Cas no 1214326-28-9 (3-(Pyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(Pyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 1214326-28-9
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 5741554
• PubChem ID: 46316082
• Update Time: 2023-11-11

3-(Pyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-745873
• 3-(pyridin-3-yl)thiophene-2-carboxylic acid
• 1214326-28-9
• AKOS013110128
• 3-(pyridin-3-yl)thiophene-2-carboxylicacid
• 2-Thiophenecarboxylic acid, 3-(3-pyridinyl)-
• 3-(Pyridin-3-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H7NO2S/c12-10(13)9-8(3-5-14-9)7-2-1-4-11-6-7/h1-6H,(H,12,13)
• InChI Key： QZBQBCXOIOSOHN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 205.01974964g/mol
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 339.0±27.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)